Cas no 1545734-33-5 (4-cycloheptyloxane-4-carboxylic acid)

• Product Name: 4-cycloheptyloxane-4-carboxylic acid
• CAS No: 1545734-33-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6421353
• PubChem ID: 82935160
• Update Time: 2025-07-14

4-cycloheptyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-cycloheptyloxane-4-carboxylic acid
• AKOS021254534
• EN300-1848184
• 1545734-33-5

• Inchi： 1S/C13H22O3/c14-12(15)13(7-9-16-10-8-13)11-5-3-1-2-4-6-11/h11H,1-10H2,(H,14,15)
• InChI Key： SDLUUMMMHYHNJL-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)C1CCCCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-cycloheptyloxane-4-carboxylic acid

Professional Introduction to 4-cycloheptyloxane-4-carboxylic acid (CAS No. 1545734-33-5)

4-cycloheptyloxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1545734-33-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclic carboxylic acid derivative features a seven-membered oxygen-containing heterocycle, making it a structurally interesting molecule with potential applications in medicinal chemistry and material science. The presence of both a cycloalkyl ring and a carboxylic acid functional group offers diverse chemical reactivity, enabling its use as a building block for more complex molecules.

The molecular structure of 4-cycloheptyloxane-4-carboxylic acid consists of a cycloheptene ring substituted with an oxygen atom at the fourth position, followed by a carboxylic acid group at the same position. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The compound’s stability under different conditions, such as temperature and pH, makes it a valuable intermediate in synthetic chemistry. Its solubility characteristics also make it suitable for use in solution-phase reactions, where precise control over reaction conditions is crucial.

In recent years, 4-cycloheptyloxane-4-carboxylic acid has garnered attention in the pharmaceutical industry due to its potential as a precursor for biologically active compounds. Researchers have been exploring its utility in the synthesis of novel drug candidates targeting various therapeutic areas. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The oxygen-containing heterocycle is known to enhance bioavailability and metabolic stability, making it an attractive scaffold for drug development.

One of the most compelling aspects of 4-cycloheptyloxane-4-carboxylic acid is its versatility in chemical modifications. The carboxylic acid group can be easily converted into esters, amides, or other functional derivatives through standard organic reactions. This flexibility allows chemists to tailor the molecule’s properties for specific applications. Additionally, the cycloheptene ring provides a rigid framework that can influence the conformation and binding affinity of potential drug candidates. Such structural features are critical in designing molecules that interact effectively with biological targets.

Recent studies have highlighted the role of cycloheptene derivatives in medicinal chemistry, particularly in the development of protease inhibitors and kinase inhibitors. The seven-membered ring system mimics natural substrates or transition states, facilitating tight binding to enzyme active sites. In one notable study, researchers utilized 4-cycloheptyloxane-4-carboxylic acid as a key intermediate in synthesizing a series of compounds that demonstrated potent activity against certain cancer-related kinases. These findings underscore the compound’s significance as a pharmacophore in drug discovery efforts.

The synthesis of 4-cycloheptyloxane-4-carboxylic acid itself is an area of active research. Traditional methods involve multi-step organic transformations starting from readily available precursors such as cyclopentene or cyclohexene derivatives. Advances in catalytic processes have enabled more efficient routes to this compound, reducing both reaction times and waste generation. Green chemistry principles have also been applied to develop sustainable synthetic pathways, aligning with global efforts to minimize environmental impact.

The applications of 4-cycloheptyloxane-4-carboxylic acid extend beyond pharmaceuticals into materials science and specialty chemicals. Its unique structural motifs make it useful in designing polymers with tailored properties or as a ligand in coordination chemistry. For example, metal complexes formed with this compound have shown promise as catalysts for various organic transformations. The ability to fine-tune these complexes by modifying substituents on the cycloheptene ring opens up new possibilities for industrial applications.

In conclusion, 4-cycloheptyloxane-4-carboxylic acid (CAS No. 1545734-33-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its structural features enable diverse chemical modifications, making it an invaluable tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is likely to grow further. The ongoing exploration of its derivatives promises exciting advancements in medicine and materials science.